Cas no 2365420-16-0 (2-Fluoro-6-methoxy-4-nitrophenol)

• Product Name: 2-Fluoro-6-methoxy-4-nitrophenol
• CAS No: 2365420-16-0
• MF: C₇H₆FNO₄
• MW: 187.125245571136
• CID: 5527913
• Update Time: 2025-06-07

2-Fluoro-6-methoxy-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-fluoro-6-methoxy-4-nitro-
• 2-Fluoro-6-methoxy-4-nitrophenol

• Inchi： 1S/C7H6FNO4/c1-13-6-3-4(9(11)12)2-5(8)7(6)10/h2-3,10H,1H3
• InChI Key： ZQXJTHSKSKQDQP-UHFFFAOYSA-N
• SMILES： C1(O)=C(OC)C=C([N+]([O-])=O)C=C1F

Additional information on 2-Fluoro-6-methoxy-4-nitrophenol

2-Fluoro-6-Methoxy-4-Nitrophenol: A Comprehensive Overview

The compound 2-Fluoro-6-Methoxy-4-Nitrophenol, also known by its CAS number 2365420-16-0, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which includes a phenol ring substituted with fluorine, methoxy, and nitro groups at specific positions. The presence of these functional groups imparts distinct chemical properties, making it a valuable molecule in research and industrial settings.

Recent studies have highlighted the importance of 2-Fluoro-6-Methoxy-4-Nitrophenol in the development of novel pharmaceutical agents. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems. The nitro group, being an electron-withdrawing substituent, plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its reactivity and biological activity.

In terms of synthesis, the preparation of 2-Fluoro-6-Methoxy-4-Nitrophenol involves a multi-step process that typically begins with the nitration of a suitable aromatic precursor. The introduction of the methoxy and fluoro groups requires precise control over reaction conditions to ensure regioselectivity and high yields. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process, reducing costs and improving efficiency.

The application of 2365420-16-0 extends beyond pharmaceuticals. It has been utilized in the development of advanced materials, including high-performance polymers and sensors. The compound's ability to undergo various chemical transformations makes it a versatile building block in organic synthesis. For instance, it can be subjected to nucleophilic aromatic substitution reactions to introduce additional functional groups, further expanding its utility.

From an environmental perspective, the ecological impact of 2-Fluoro-6-Methoxy-4-Nitrophenol has been a topic of recent research. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Understanding these aspects is crucial for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 2365420-16-0, or 2-Fluoro-6-Methoxy-4-Nitrophenol, stands out as a compound with diverse applications and significant potential for future innovations. Its unique chemical properties and versatile reactivity make it an essential molecule in both academic research and industrial processes. As advancements in synthetic methodologies continue to emerge, the utility of this compound is expected to expand further, contributing to breakthroughs in various scientific domains.